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Compound of Interest

Compound Name: Acetone-13C3
CAS No.: 93628-01-4
Cat. No.: B057817
\ J

This guide provides essential, step-by-step procedures for the safe and compliant disposal of
Acetone-13C3. As researchers, scientists, and drug development professionals, our
commitment to safety and environmental stewardship extends beyond the benchtop to the
entire lifecycle of the chemicals we use. This document is designed to be your preferred source
for handling this specific laboratory solvent, ensuring operational safety and regulatory
adherence. The chemical and physical hazards of Acetone-13C3 are identical to those of
standard acetone; its isotopic labeling does not alter its flammability or toxicity, and thus it must
be managed as a hazardous waste.[1][2]

Hazard Identification and Waste Characterization

Before disposal, it is imperative to understand the hazards associated with Acetone-13C3.
Under the Resource Conservation and Recovery Act (RCRA), a waste is deemed hazardous if
it exhibits specific characteristics or is explicitly listed.[3][4] Acetone is classified as a hazardous
waste primarily due to its ignitability.[3][5]

Causality: Acetone has a very low flash point (-17°C / 1.4°F), meaning it can form an ignitable
vapor-air mixture at well below room temperature. Improper disposal, such as pouring it down a
drain, can lead to the accumulation of explosive vapors in plumbing and sewer systems.

The following table summarizes the critical hazard information for Acetone-13C3, derived from
its Safety Data Sheet (SDS) and global hazard communication systems.[1][6]
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Hazard Attribute Classification Details
GHS Pictograms & Flammable Liquid
| Eye Irritant, STOT SE 3
Signal Word Danger Indicates a high level of

hazard.

Highly flammable liquid and

Hazard Statements H225
vapor.[1]

Causes serious eye irritation.
H319

[1]

May cause drowsiness or
H336 o

dizziness.[1]
Primary Hazard Class Ignitability Flash Point < 60°C (140°F).[5]
UN Number 1090 For transport and shipping.[6]

Core Principles of Compliant Disposal

The foundation of proper chemical waste management rests on a "cradle-to-grave"
responsibility, meaning the generator of the waste is accountable for it from creation to final
disposal.[7] This process is governed by four key principles.

o Characterize: Correctly identify the waste. As established, Acetone-13C3 is a non-
halogenated, flammable solvent waste.[8]

o Segregate: Never mix incompatible waste streams. Acetone waste should be kept separate
from acids, bases, and especially strong oxidizers to prevent violent chemical reactions.[5][9]
Mixing hazardous waste with non-hazardous waste unnecessarily increases the volume and
cost of disposal.[10]

o Contain: Use appropriate, sealed, and clearly labeled containers for waste accumulation.[4]

[9]
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o Communicate: Ensure waste is properly documented and that all personnel are trained on
these procedures, in line with OSHA's Hazard Communication and HAZWOPER standards.
[11]

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural workflow for handling Acetone-13C3 from the point
of generation to its final collection.

Step 1: Immediate Handling & Personal Protective
Equipment (PPE)

Before handling waste, ensure you are wearing the appropriate PPE to mitigate exposure risks.

Eye Protection: Safety goggles or glasses are mandatory to protect against splashes, which
can cause serious eye irritation.[6][12]

o Hand Protection: Wear chemical-resistant gloves (e.g., butyl rubber or nitrile) to prevent skin
contact.

» Protective Clothing: A lab coat or chemical-resistant apron should be worn.[12]

e Ventilation: Always handle acetone in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation of vapors that can cause respiratory irritation and
dizziness.[6][12]

Step 2: Selecting the Appropriate Waste Container

The integrity of the waste containment system is critical for safety.

o Compatibility: The container must be chemically compatible with acetone. The original
manufacturer's bottle or a designated plastic or metal solvent waste container is suitable.[10]
[13]

o Condition: The container must be in good condition, free from cracks, leaks, or external
residue.[10][14]
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o Closure: The container must have a secure, screw-top cap. It must remain closed at all times
except when waste is being added.[3][10] This is a critical safety measure to prevent the
escape of flammable vapors.[15] Leaving a funnel in the container is a common but
dangerous violation.[14]

Step 3: Waste Accumulation and Labeling

Proper labeling is a regulatory requirement and a cornerstone of safe laboratory practice.

e Initial Labeling: As soon as the first drop of waste is added to the container, it must be
labeled.[5]

e Required Information: The label must clearly state the words "Hazardous Waste".[3][14]

o Contents: List all chemical constituents by their full name (e.g., "Waste Acetone-13C3"). Do
not use abbreviations or chemical formulas.[14] If other compatible solvents are added, their
names and approximate percentages must also be listed.

o Capacity: Do not overfill the container. A safe maximum is 90% capacity to allow for vapor
expansion.[16]

Step 4: Storage in a Satellite Accumulation Area (SAA)

An SAAis a designated location at or near the point of waste generation where hazardous
waste is collected before being moved to a central storage facility.[3][14]

e Location: The SAA must be under the control of the laboratory personnel generating the
waste.[14] It should be situated away from foot traffic and ignition sources like heat, sparks,
or open flames.[5]

e Segregation: Incompatible waste types (e.g., flammable liquids and oxidizers) must be
stored separately, ideally using physical barriers or secondary containment bins.[9][14]

» Secondary Containment: Liquid waste containers should be placed within a larger,
chemically resistant tray or bin to contain any potential leaks or spills.[9]

e Quantity Limits: Regulations limit the amount of waste that can be stored in an SAA. The
typical limit is 55 gallons of hazardous waste. Once this limit is reached, the waste must be
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removed within three days.[3][10]

Step 5: Arranging for Final Disposal

Laboratory personnel do not dispose of the waste themselves.

o Contact EH&S: Once the waste container is full (or approaching the SAA time/volume limit),
contact your institution's Environmental Health & Safety (EH&S) department or the
designated hazardous waste management contractor.[6][14]

e Schedule Pickup: Follow your institution's specific procedures to schedule a waste pickup.[9]

o Documentation: Ensure all necessary paperwork or online forms are completed accurately.
This information is vital for the disposal technicians to handle the waste safely and for the
institution to maintain regulatory compliance.

The following diagram illustrates the decision-making workflow for the disposal of Acetone-
13C3.
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Caption: Disposal workflow for Acetone-13C3 waste.
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Emergency Procedures for Spills

In the event of a spill, a quick and correct response is crucial.

o Minor Spills: For small spills that you are trained and equipped to handle:
o Alert personnel in the immediate area.
o Ensure adequate ventilation and eliminate all ignition sources.[6]

o Contain the spill using a chemical spill kit or absorbent material (e.g., sand, diatomaceous
earth).[15]

o Collect the absorbent material using non-sparking tools and place it in a sealed, properly
labeled hazardous waste container.[6]

o The cleanup residue itself is considered hazardous waste and must be disposed of
following the protocol above.[10]

e Major Spills: For large, unmanageable spills, or any spill where you feel unsafe:
o Evacuate the area immediately.
o Activate the nearest fire alarm if there is a fire or explosion risk.

o Contact your institution's emergency response team or local emergency services.

Prohibited Disposal Methods

To ensure safety and compliance, the following disposal methods are strictly forbidden:

DO NOT pour Acetone-13C3 down the sink or any drain.[9][17]

DO NOT dispose of it in the regular trash.[17]

DO NOT allow the solvent to evaporate in a fume hood as an intentional means of disposal.

El

DO NOT mix Acetone-13C3 waste with unknown or incompatible chemicals.[9][13]
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Adherence to these guidelines is not merely a matter of regulatory compliance; it is a

fundamental component of a responsible and safe laboratory culture. By managing chemical

waste with diligence and expertise, we protect ourselves, our colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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